2-Methyl-ethinylestradiol

Description

2-Methyl-ethinylestradiol, also known as Ethinylestradiol EP Impurity M, is a 17α-ethynyl steroid and an impurity of ethinylestradiol . Ethinylestradiol (EE) is a synthetic derivative of estradiol, a natural estrogen, widely used in birth control pills in combination with progestins . It was developed to create an estrogen with greater oral bioavailability, achieved by substituting an ethinyl group at carbon 17 of estradiol . Compared to estradiol, ethinylestradiol is more resistant to metabolism and shows relatively increased effects in certain parts of the body like the liver and uterus .

2-Methyl-ethinylestradiol shares the molecular formula $C_{21}H_{26}O_2$ and a molecular weight of 310.4 g/mol . Similar compounds include 4-Methyl-ethinylestradiol, which also has the same molecular formula and weight . Another related compound is Ethinyl Estradiol itself, with the molecular formula $C_{20}H_{24}O_2$ and a molecular weight of 296.41 g/mol . Ethinylestradiol was first synthesized in 1938 and gained FDA approval on June 25, 1943 .

Other ethinylestradiol impurities include compounds with varying molecular formulas and weights, such as $C_{22}H_{30}O_2$ (molecular weight 326.48) and $C_{23}H_{30}O_3$ (molecular weight 354.49) . Ethinylestradiol is a small molecule drug that functions as an agonist of the estrogen receptors . It is used not only for contraception but also for treating conditions related to menstruation .

• CAS No.: 3240-39-9
• Product Name: 2-Methyl-ethinylestradiol
• Molecular Formula: C21H26O2
• Molecular Weight: 310.4 g/mol
• IUPAC Name: (8R,9S,13S,14S,17R)-17-ethynyl-2,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
• Standard InChI: InChI=1S/C21H26O2/c1-4-21(23)10-8-18-16-6-5-14-12-19(22)13(2)11-17(14)15(16)7-9-20(18,21)3/h1,11-12,15-16,18,22-23H,5-10H2,2-3H3/t15-,16+,18-,20-,21-/m0/s1
• Standard InChIKey: QFPDNXSOEMFRPX-OKSLILNBSA-N
• SMILES: CC1=CC2=C(CCC3C2CCC4(C3CCC4(C#C)O)C)C=C1O
• Canonical SMILES: CC1=CC2=C(CCC3C2CCC4(C3CCC4(C#C)O)C)C=C1O
• Appearance: White to Pale Yellow Solid
• Purity: > 95%
• Synonyms: 2-Methyl Ethinyl Estradiol
• PubChem Compound: 13991395
• Last Modified: Apr 15 2024